Cas no 53600-12-7 (2-methyl-1H-Indole-5-carboxylic acid ethyl ester)

2-methyl-1H-Indole-5-carboxylic acid ethyl ester Properties

Names and Identifiers

• 2-methyl-1H-Indole-5-carboxylic acid ethyl ester
• ethyl 2-methyl-5-indolecarboxylate
• ethyl-2-methylindole-5-carboxylate
• AKOS005264699
• DB-319569
• SCHEMBL7920888
• 53600-12-7
• ethyl 2-methyl-1H-indole-5-carboxylate
• ethyl2-methyl-1H-indole-5-carboxylate
• G71421
• ETHYL-2-METHYLINDOLE-5-CARBOXYLATE
• 2-methyl-1H-indole-5-carboxylic acid ethyl ester
• +Expand

• MDL： MFCD23699353
• InChIKey： YFKMUHCEYGQEJA-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13NO2/c1-3-15-12(14)9-4-5-11-10(7-9)6-8(2)13-11/h4-7,13H,3H2,1-2H3
• SMILES： CCOC(=O)C1=CC2=C(C=C1)NC(=C2)C

Computed Properties

• Exact Mass: 203.094628657g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 203.094628657g/mol
• Heavy Atom Count: 15
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1Ų